Cas no 112683-61-1 (1-(benzenesulfonyl)-3-methylbutan-2-one)

• Product name: 1-(benzenesulfonyl)-3-methylbutan-2-one
• CAS No: 112683-61-1
• MF: C₁₁H₁₄O₃S
• MW: 226.292
• CID: 2609327
• PubChem ID: 13979945

1-(benzenesulfonyl)-3-methylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-3-methylbutan-2-one
• 2-Butanone, 3-methyl-1-(phenylsulfonyl)-
• 112683-61-1
• DTXCID90504502
• DTXSID10553719
• AKOS017949246
• SCHEMBL12548333
• 1-(Benzenesulfonyl)-3-methylbutan-2-one
• 3-methyl-1-(phenylsulfonyl)butan-2-one

• Inchi： InChI=1S/C11H14O3S/c1-9(2)11(12)8-15(13,14)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
• InChI Key： WRJYWIFGSQRUGJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 226.06636548Da
• Monoisotopic Mass: 226.06636548Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų
• XLogP3: 2